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Compound of Interest

Compound Name: Demethoxyencecalinol

Cat. No.: B1596252

This document provides crucial safety and logistical information for the proper disposal of
Demethoxyencecalinol, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and
compliant disposal of this chemical, minimizing risks to personnel and the environment.

Chemical Safety and Hazard Summary

Demethoxyencecalinol is classified with multiple hazards that necessitate careful handling
and disposal.[1] All personnel must be familiar with the following data before handling this
compound.
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Property Data Source

Acute toxicity, oral (Category
4) Skin corrosion/irritation
(Category 2) Serious eye
o damage/eye irritation
GHS Classification N [1]
(Category 2A) Specific target
organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)
CAS Number 19013-07-1 [1]
Molecular Formula C13H1402 [1]
Molecular Weight 202.25 g/mol [1]

H302: Harmful if swallowed
H315: Causes skin irritation

Hazard Statements H319: Causes serious eye [1]
irritation H335: May cause

respiratory irritation

Signal Word Warning [1]

Protective gloves (chemically
resistant), protective clothing,
safety goggles with side-
Personal Protective Equipment  shields, and a suitable o
(PPE) respirator must be worn.[1][2]
Ensure an eyewash station
and safety shower are readily

accessible.[1]

Standard Operating Protocol for Disposal

The following step-by-step protocol outlines the mandatory procedures for the disposal of
Demethoxyencecalinol waste, including pure compound, contaminated solutions, and
contaminated labware.
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Step 1: Personal Protective Equipment (PPE) and
Preparation

« Don PPE: Before handling the chemical, put on all required PPE: a lab coat, chemically
resistant gloves (e.g., nitrile), and safety goggles with side shields.

o Work Area: Conduct all waste handling procedures within a certified chemical fume hood to
prevent inhalation of dust or vapors.[3]

* Prepare Waste Container: Obtain a designated hazardous waste container that is chemically
compatible and has a secure, leak-proof screw cap.[4] Ensure the container is clean and in
good condition.

Step 2: Waste Collection and Segregation

o Segregate Waste: Demethoxyencecalinol waste is classified as hazardous and must be
segregated from non-hazardous waste.[5] Do not mix it with incompatible chemicals.[4]

» Solid Waste: Collect unused or expired Demethoxyencecalinol powder, along with any
contaminated disposable items (e.g., weigh boats, pipette tips, gloves), and place them
directly into the designated hazardous waste container.[6]

» Liquid Waste: Collect solutions containing Demethoxyencecalinol in a separate, compatible
hazardous waste container. Do not pour any solution containing this chemical down the
drain.[5][7]

o Spill Cleanup: In case of a spill, absorb the material with a non-reactive absorbent (e.g.,
diatomite, universal binders).[1] Decontaminate the surface with alcohol.[1] All cleanup
materials must be collected and disposed of as hazardous waste.[8]

Step 3: Labeling and Storage

e Labeling: Immediately label the hazardous waste container with the words "Hazardous
Waste," the full chemical name "Demethoxyencecalinol,” and list all known hazards (e.g.,
"Acutely Toxic," "Skin/Eye Irritant").[9]
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o Storage: Keep the waste container securely capped at all times, except when adding waste.
[4] Store the container in a designated and clearly marked Satellite Accumulation Area (SAA)
within the laboratory, away from incompatible materials.[4][5]

Step 4: Final Disposal

e Institutional Procedures: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[2] Do not attempt to dispose of this waste in the regular trash or via
sewer systems.[1]

o Empty Containers: Original containers of Demethoxyencecalinol are considered hazardous
waste and must be disposed of through the EHS office.[8] For containers that are not P-
listed, they may be triple-rinsed with a suitable solvent. The rinsate must be collected as
hazardous waste.[9][10] After rinsing and air-drying, deface the label and dispose of the
container as instructed by your institution.[10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of Demethoxyencecalinol waste.
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Caption: Decision workflow for Demethoxyencecalinol disposal.
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Disclaimer: No information regarding specific experimental protocols or signaling pathways for
Demethoxyencecalinol was found in the public domain during the search. Researchers
should consult primary literature specific to their field of study for such information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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